sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate

• IUPAC Name: sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate
• InChI: InChI=1S/C6H2F4O4S.Na/c7-1-3(9)6(15(12,13)14)4(10)2(8)5(1)11;/h11H,(H,12,13,14);/q;+1/p-1
• InChI Key: HVXPVJLSYQBYCR-UHFFFAOYSA-M
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)S(=O)(=O)[O-])F)F)O.[Na+]
• Molecular Formula: C6HF4NaO4S
• Molecular Weight: 268.12 g/mol

Description

sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Starting Materials: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and the use of catalysts or reagents to facilitate the desired chemical transformations.

Purification: After the synthesis, the compound is purified using techniques such as chromatography to ensure the desired purity and quality.

Chemical Reactions Analysis

sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the compound with other atoms or groups, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: The compound may be studied for its biological activity and potential therapeutic effects.

Medicine: Research may focus on its potential use in drug development or as a diagnostic tool.

Industry: this compound can be utilized in industrial processes, such as the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, which may include enzymes, receptors, or other biomolecules. This interaction can lead to various biochemical and physiological responses, depending on the context of its use.

Comparison with Similar Compounds

sodium;2,3,5,6-tetrafluoro-4-hydroxybenzenesulfonate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The comparison can focus on aspects such as:

Chemical Structure: Differences in the arrangement of atoms and functional groups.

Reactivity: Variations in the types of reactions the compounds undergo.

Applications: Distinct uses in scientific research or industry.

Some similar compounds include those listed in the PubChem database, which can be identified using tools like 2-D and 3-D neighboring sets .